molecular formula C15H20O2 B8463733 Cycloheptyl(4-methoxyphenyl)methanone

Cycloheptyl(4-methoxyphenyl)methanone

Cat. No. B8463733
M. Wt: 232.32 g/mol
InChI Key: HCAGHANYYRPQKV-UHFFFAOYSA-N
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Description

Cycloheptyl(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C15H20O2 and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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properties

Product Name

Cycloheptyl(4-methoxyphenyl)methanone

Molecular Formula

C15H20O2

Molecular Weight

232.32 g/mol

IUPAC Name

cycloheptyl-(4-methoxyphenyl)methanone

InChI

InChI=1S/C15H20O2/c1-17-14-10-8-13(9-11-14)15(16)12-6-4-2-3-5-7-12/h8-12H,2-7H2,1H3

InChI Key

HCAGHANYYRPQKV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2CCCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to the procedure of Example I, the title compound is prepared from 31.7 g (0.293 mol) of anisole, 47 g (0.352 mol) of aluminium chloride and 49.5 g (0.308 mol) of cycloheptanecarbonyl chloride.
Quantity
31.7 g
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47 g
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49.5 g
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